4-(2,3-Dimethylphenyl)-2-hydroxypyridine

• IUPAC Name: 4-(2,3-dimethylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H13NO/c1-9-4-3-5-12(10(9)2)11-6-7-14-13(15)8-11/h3-8H,1-2H3,(H,14,15)
• InChI Key: FEKUGIOQFAVPDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=O)NC=C2)C
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID90682571
• Molecular Weight: 199.25 g/mol
• CAS No.: 1261956-54-0

Description

4-(2,3-Dimethylphenyl)-2-hydroxypyridine is a pyridine derivative featuring a hydroxyl group at position 2 and a 2,3-dimethylphenyl substituent at position 2. Pyridine derivatives are widely studied for their roles in medicinal chemistry, particularly as intermediates in drug synthesis or as bioactive molecules due to their electronic and steric characteristics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,3-Dimethylphenyl)-2-hydroxypyridine can be achieved through various synthetic routes. One common method involves the reaction of 2,3-dimethylbenzaldehyde with 2-pyridylmagnesium bromide, followed by oxidation to form the desired product. The reaction conditions typically involve the use of anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of 4-(2,3-Dimethylphenyl)-2-hydroxypyridine may involve large-scale reactions using similar synthetic routes. The process may be optimized for higher yields and purity by employing advanced techniques such as continuous flow reactors and automated purification systems.

Chemical Reactions Analysis

Types of Reactions

4-(2,3-Dimethylphenyl)-2-hydroxypyridine undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Electrophilic substitution reactions often require catalysts such as iron(III) chloride or aluminum chloride.

Major Products Formed

Oxidation: Formation of 4-(2,3-Dimethylphenyl)-2-pyridone.

Reduction: Formation of 4-(2,3-Dimethylphenyl)-2-aminopyridine.

Substitution: Formation of various substituted derivatives depending on the electrophile used.

Scientific Research Applications

4-(2,3-Dimethylphenyl)-2-hydroxypyridine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2,3-Dimethylphenyl)-2-hydroxypyridine involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their activity. The aromatic ring can participate in π-π interactions, further modulating the compound’s effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Electronic Comparisons

4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine (CAS 1267011-08-4)

• Molecular Formula: C₁₂H₈FNO₃
• Key Substituents : 4-Carboxy-3-fluorophenyl at position 4, hydroxyl at position 2.
• Properties : The electron-withdrawing fluorine and carboxylic acid groups enhance polarity and water solubility compared to the electron-donating methyl groups in 4-(2,3-Dimethylphenyl)-2-hydroxypyridine. This compound’s melting point and reactivity are influenced by hydrogen bonding from the carboxylic acid group .

(2,3-Dimethoxyphenyl)(4-methylpyridin-3-yl)methanone

• Molecular Formula: C₁₅H₁₅NO₃ (based on ).
• Key Substituents : 2,3-Dimethoxyphenyl and methyl groups.
• The ketone linker introduces conjugation effects, altering UV-Vis absorption and reactivity compared to direct phenyl attachment in the target compound .

2-Hydroxymethyl-3,4-dimethoxypyridine (CAS 72830-08-1)

• Molecular Formula: C₈H₁₁NO₃.
• Key Substituents : Hydroxymethyl and methoxy groups.
• Properties : The hydroxymethyl group improves water solubility, while methoxy groups enhance lipophilicity. This balance contrasts with the purely lipophilic 2,3-dimethylphenyl group in the target compound, suggesting differences in bioavailability .

Physicochemical Properties

Table 1 summarizes available data for structurally related compounds:

Compound Name	Molecular Weight	Substituents	Melting Point (°C)	Key Properties
4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine	257.20	-COOH, -F, -OH	Not reported	High polarity, acidic
2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl) derivatives	466–545	-Cl, -NO₂, -Br, -CH₃	268–287	Moderate solubility, halogen-dependent reactivity
2-Hydroxymethyl-3,4-dimethoxypyridine	169.18	-CH₂OH, -OCH₃	Not reported	Balanced solubility, stable

Notes:

• The target compound’s methyl groups likely increase lipophilicity (logP) compared to polar analogs like the carboxy-fluoro derivative .
• Halogenated analogs (e.g., chloro, bromo) exhibit higher melting points due to stronger intermolecular forces .

Pharmacological Potential (Inferred)

• Antimicrobial Activity : Halogenated pyridines (e.g., chloro derivatives in ) often exhibit antimicrobial properties .
• Enzyme Inhibition : Carboxy-containing derivatives () may interact with enzymes via ionic interactions, whereas lipophilic methyl groups could enhance membrane permeability .